[(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(6-methoxy-2-methyl-3-propylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C16H19NO3S/c1-4-5-12-10(2)17-14-7-6-11(20-3)8-13(14)16(12)21-9-15(18)19/h6-8H,4-5,9H2,1-3H3,(H,18,19)
• InChI Key: WEZPCVGNHNLGIM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C2C=CC(=CC2=C1SCC(=O)O)OC)C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

[(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid, also known as MPQTA, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of [(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid is not fully understood. However, it has been proposed that the compound acts by modulating various signaling pathways in cells. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines. It has also been found to activate the Nrf2 signaling pathway, which is involved in antioxidant defense. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by modulating the expression of various genes.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

[(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it a promising candidate for further research. It has also been found to exhibit a range of biological activities, which makes it a versatile tool for studying various cellular processes. However, there are also some limitations to using this compound in lab experiments. The compound has not been extensively tested for its toxicity, which could limit its use in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which could make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on [(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid. One area of research could be to further elucidate the mechanism of action of the compound. This could involve studying the effects of this compound on various signaling pathways and gene expression. Another area of research could be to study the toxicity of this compound in more detail. This could involve conducting animal studies to determine the maximum tolerated dose of the compound. In addition, further studies could be conducted to investigate the potential applications of this compound in various disease models.

Synthesis Methods

The synthesis of [(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid has been reported in the literature. The compound is synthesized by reacting 6-methoxy-2-methyl-3-propylquinoline-4-thiol with chloroacetic acid in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide. The product is obtained in good yields and can be purified by recrystallization.

Scientific Research Applications

[(6-methoxy-2-methyl-3-propyl-4-quinolinyl)thio]acetic acid has been studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities such as anti-inflammatory, antioxidant, and anticancer activities. This compound has been shown to inhibit the production of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It has also been found to scavenge free radicals and protect cells from oxidative damage. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit their proliferation.